Cas no 1190322-32-7 (5-methoxy-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid)

5-Methoxy-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid is a heterocyclic compound featuring a fused pyrrolopyridine core with a methoxy substituent at the 5-position and a carboxylic acid group at the 4-position. This structure imparts versatility in medicinal chemistry and organic synthesis, serving as a valuable intermediate for the development of pharmacologically active molecules. Its rigid bicyclic framework enhances binding affinity in target interactions, while the carboxylic acid moiety allows for further derivatization or metal coordination. The methoxy group contributes to electronic modulation, influencing reactivity and solubility. This compound is particularly useful in the design of kinase inhibitors and other bioactive agents, offering a balance of stability and functionalization potential.

5-methoxy-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid structure

1190322-32-7 structure

Product Name:5-methoxy-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid

CAS No:1190322-32-7

MF:C₉H₈N₂O₃

MW:192.1714220047

MDL:MFCD12962882

CID:4562503

PubChem ID:53412994

Update Time:2025-05-24

5-methoxy-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-Methoxy-7-azaindole-4-carboxylic acid
- 5-methoxy-1~{H}-pyrrolo[2,3-b]pyridine-4-carboxylic acid
- 1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid, 5-methoxy-
- 5-methoxy-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid
- MFCD12962882
- AS-80016
- 5-methoxy-1H-pyrrolo[2,3-b]pyridine-4-carboxylicacid
- P20334
- CS-0324831
- SB14283
- 1190322-32-7
- MDL： MFCD12962882
- Inchi： 1S/C9H8N2O3/c1-14-6-4-11-8-5(2-3-10-8)7(6)9(12)13/h2-4H,1H3,(H,10,11)(H,12,13)
- InChI Key： KVBGCFHCPOVTAV-UHFFFAOYSA-N
- SMILES： C12NC=CC1=C(C(O)=O)C(OC)=CN=2

Computed Properties

Exact Mass: 192.05349212g/mol
Monoisotopic Mass: 192.05349212g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 75.2Å²

5-methoxy-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM739834-100mg	5-Methoxy-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid	1190322-32-7	95%+	100mg	$229	2023-11-23
Chemenu	CM739834-250mg	5-Methoxy-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid	1190322-32-7	95%+	250mg	$343	2023-11-23
Chemenu	CM739834-500mg	5-Methoxy-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid	1190322-32-7	95%+	500mg	$458	2023-11-23
Chemenu	CM739834-1g	5-Methoxy-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid	1190322-32-7	95%+	1g	$572	2023-11-23
Chemenu	CM739834-5g	5-Methoxy-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid	1190322-32-7	95%+	5g	$1629	2023-11-23
eNovation Chemicals LLC	Y1227509-5g	5-methoxy-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid	1190322-32-7	95%	5g	$2000	2024-06-03
eNovation Chemicals LLC	D648409-100mg	5-methoxy-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid	1190322-32-7	97%	100mg	$150	2024-07-21
eNovation Chemicals LLC	D648409-250MG	5-methoxy-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid	1190322-32-7	97%	250mg	$245	2024-07-21
eNovation Chemicals LLC	D648409-500MG	5-methoxy-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid	1190322-32-7	97%	500mg	$395	2024-07-21
eNovation Chemicals LLC	D648409-1G	5-methoxy-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid	1190322-32-7	97%	1g	$590	2024-07-21

5-methoxy-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid Related Literature

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Related Categories

Additional information on 5-methoxy-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid

5-Methoxy-1H-Pyrrolo[2,3-b]pyridine-4-carboxylic Acid (CAS No. 1190322-32-7)

The compound 5-methoxy-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid (CAS No. 1190322-32-7) is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of pyrrolopyridines, which are known for their unique structural features and versatile chemical properties. The presence of the methoxy group at position 5 and the carboxylic acid group at position 4 introduces distinct electronic and steric effects, making this compound a valuable subject for further investigation.

Recent studies have highlighted the importance of pyrrolopyridine derivatives in drug discovery, particularly in the development of novel therapeutic agents. The 5-methoxy substitution in this compound has been shown to enhance its pharmacokinetic properties, including improved bioavailability and reduced toxicity. Additionally, the carboxylic acid group at position 4 provides a site for further functionalization, enabling the creation of bioconjugates or prodrugs with enhanced targeting capabilities.

In terms of synthesis, this compound can be prepared through a variety of methods, including condensation reactions and cyclization processes. Researchers have demonstrated that the use of microwave-assisted synthesis can significantly improve the yield and purity of this compound compared to traditional methods. Furthermore, computational chemistry techniques, such as density functional theory (DFT), have been employed to study the electronic structure and reactivity of this molecule, providing valuable insights into its potential applications.

The application of 5-methoxy-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid extends beyond pharmacology into materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. Recent research has shown that incorporating this compound into polymer blends can significantly enhance their optoelectronic properties, paving the way for its use in next-generation electronic devices.

In conclusion, 5-methoxy-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid (CAS No. 1190322-32-7) is a multifaceted compound with immense potential across various scientific disciplines. Its unique structural features and versatile chemical properties make it an invaluable tool for researchers in drug discovery, materials science, and beyond. As ongoing studies continue to uncover new applications and optimizations for this compound, its role in advancing scientific knowledge and technological innovation is expected to grow significantly.